Cas no 116833-22-8 (2-(3-Hydroxypyrrolidin-1-yl)acetamide)

• Product Name: 2-(3-Hydroxypyrrolidin-1-yl)acetamide
• CAS No: 116833-22-8
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5734366
• PubChem ID: 14799122
• Update Time: 2025-06-25

2-(3-Hydroxypyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 116833-22-8
• 2-(3-hydroxypyrrolidin-1-yl)acetamide
• SCHEMBL5255963
• F8884-2239
• AKOS012212988
• 2-(3-Hydroxypyrrolidin-1-yl)acetamide

• Inchi： 1S/C6H12N2O2/c7-6(10)4-8-2-1-5(9)3-8/h5,9H,1-4H2,(H2,7,10)
• InChI Key： ZNTNXLDTWDVTMK-UHFFFAOYSA-N
• SMILES： OC1CN(CC(N)=O)CC1

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(3-Hydroxypyrrolidin-1-yl)acetamide

Professional Introduction to Compound with CAS No. 116833-22-8 and Product Name: 2-(3-Hydroxypyrrolidin-1-yl)acetamide

The compound with the CAS number 116833-22-8 and the product name 2-(3-Hydroxypyrrolidin-1-yl)acetamide represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The presence of a pyrrolidine moiety and an acetamide functional group makes it a promising candidate for further investigation, particularly in the context of drug discovery and molecular pharmacology.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, pyrrolidine derivatives have been extensively studied for their diverse pharmacological properties. The compound in question, 2-(3-Hydroxypyrrolidin-1-yl)acetamide, is no exception. Its structural features suggest potential interactions with biological targets, making it a valuable scaffold for designing molecules with therapeutic efficacy. The hydroxyl group at the 3-position of the pyrrolidine ring and the acetamide moiety at the 1-position contribute to its unique chemical and biological profile.

In the context of drug development, 2-(3-Hydroxypyrrolidin-1-yl)acetamide has been explored for its potential role in modulating various biological pathways. The pyrrolidine ring is known to be a common structural motif in many bioactive molecules, often contributing to their binding affinity and selectivity towards specific targets. The acetamide group, on the other hand, is frequently incorporated into drug molecules due to its ability to enhance solubility and metabolic stability. Together, these structural elements make 2-(3-Hydroxypyrrolidin-1-yl)acetamide a compelling candidate for further research.

Current research in medicinal chemistry has focused on identifying novel compounds that can interact with biological targets in innovative ways. The compound 2-(3-Hydroxypyrrolidin-1-yl)acetamide has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Studies have shown that pyrrolidine derivatives can exhibit significant pharmacological activity by interacting with enzymes and receptors involved in disease pathogenesis. The hydroxyl group at the 3-position of the pyrrolidine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The synthesis of 2-(3-Hydroxypyrrolidin-1-yl)acetamide has been optimized to ensure high yield and purity, making it suitable for further pharmacological evaluation. Modern synthetic techniques have enabled chemists to construct complex molecular frameworks with precision, allowing for the exploration of diverse structural variations. This has facilitated the development of libraries of compounds that can be screened for biological activity. The compound's synthesis involves multi-step reactions that highlight the expertise required in pharmaceutical chemistry.

In terms of pharmacological evaluation, 2-(3-Hydroxypyrrolidin-1-yl)acetamide has been tested for its interaction with various biological targets. Preliminary studies have indicated that it may possess inhibitory activity against certain enzymes and receptors relevant to disease processes. These findings are particularly exciting as they suggest potential therapeutic applications for this compound. Further research is ongoing to elucidate its mechanism of action and to assess its safety profile.

The use of computational methods has also played a crucial role in understanding the potential biological activity of 2-(3-Hydroxypyrrolidin-1-yl)acetamide. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects. By integrating experimental data with computational predictions, researchers can gain a comprehensive understanding of a compound's pharmacological properties.

Future directions in the study of 2-(3-Hydroxypyrrolidin-1-yl)acetamide include exploring its potential as a lead compound for drug development. By modifying its structure through rational design or high-throughput screening, researchers aim to identify analogs with enhanced potency and selectivity. Additionally, investigating its pharmacokinetic properties will be essential to determine its suitability for clinical applications. These efforts are part of a broader effort to translate basic chemical discoveries into tangible therapeutic benefits.

The significance of pyrrolidine derivatives in medicinal chemistry cannot be overstated. Their versatility as scaffolds for drug discovery continues to drive innovation in this field. The compound 2-(3-Hydroxypyrrolidin-1-yl)acetamide, with its unique structural features, exemplifies this trend towards developing novel bioactive molecules. As research progresses, it is expected that more compounds like this will emerge as candidates for treating various diseases.

In conclusion, 2-(3-Hydroxypyrrolidin-1-yl)acetamide (CAS No. 116833-22-8) represents a promising area of investigation in pharmaceutical chemistry and medicinal biology. Its structural features make it a valuable candidate for further research, particularly in the context of drug discovery and molecular pharmacology. With ongoing studies exploring its biological activity and potential therapeutic applications, this compound holds significant promise for future medical advancements.